Cas no 2408429-85-4 (2-Tert-butyl-Oxazole-5-boronic acid)

• Product Name: 2-Tert-butyl-Oxazole-5-boronic acid
• CAS No: 2408429-85-4
• MF: C₇H₁₂BNO₃
• MW: 168.986082077026
• MDL: MFCD32632498
• CID: 4776684
• Update Time: 2026-02-26

2-Tert-butyl-Oxazole-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-Oxazole-5-boronic acid
• SB36066
• (2-(tert-Butyl)oxazol-5-yl)boronic acid
• 2-Tert-butyl-Oxazole-5-boronic acid

• MDL： MFCD32632498
• Inchi： 1S/C7H12BNO3/c1-7(2,3)6-9-4-5(12-6)8(10)11/h4,10-11H,1-3H3
• InChI Key： MYROCWCXHLMMRE-UHFFFAOYSA-N
• SMILES： O1C(B(O)O)=CN=C1C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Topological Polar Surface Area: 66.5

Additional information on 2-Tert-butyl-Oxazole-5-boronic acid

Introduction to 2-Tert-butyl-Oxazole-5-boronic acid (CAS No. 2408429-85-4)

2-Tert-butyl-Oxazole-5-boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and chemical properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2408429-85-4, features a boronic acid functional group attached to an oxazole ring, which is further substituted with a tert-butyl group. The combination of these structural elements imparts distinct reactivity and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The oxazole core is a five-membered heterocyclic aromatic ring containing one oxygen atom and one nitrogen atom. This framework is known for its broad biological activity, influencing various pharmacological targets. The presence of the boronic acid moiety enhances the compound's utility in cross-coupling reactions, particularly the Suzuki-Miyaura coupling, which is a cornerstone of modern organic synthesis. This reaction allows for the formation of carbon-carbon bonds under mild conditions, facilitating the construction of complex molecular architectures.

The tert-butyl substituent on the oxazole ring contributes to the steric environment of the molecule, influencing both its solubility and reactivity. This group provides a bulky, electron-donating effect that can modulate electronic properties and interactions with biological targets. In pharmaceutical applications, such substituents are often employed to improve metabolic stability and binding affinity.

Recent advancements in medicinal chemistry have highlighted the potential of 2-Tert-butyl-Oxazole-5-boronic acid in the development of novel therapeutic agents. The boronic acid functionality enables efficient conjugation with other biomolecules, such as peptides and carbohydrates, through glycosylation or phosphonylation reactions. These modifications are crucial for designing targeted drug delivery systems and biologics.

In materials science, this compound has been explored for its role in synthesizing organic electronic materials. The oxazole ring's electron-deficient nature makes it an attractive candidate for use in light-emitting diodes (LEDs) and organic photovoltaics (OPVs). Additionally, the boronic acid group allows for post-synthetic modifications, enabling fine-tuning of material properties such as charge transport efficiency and thermal stability.

One of the most compelling aspects of 2-Tert-butyl-Oxazole-5-boronic acid is its versatility in synthetic methodologies. Researchers have leveraged its reactivity to develop novel routes for constructing complex heterocycles, which are prevalent in many bioactive compounds. For instance, recent studies have demonstrated its utility in generating fused oxazole derivatives through intramolecular cyclization reactions, expanding the structural diversity available to synthetic chemists.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in drug discovery programs. The oxazole scaffold is found in several FDA-approved drugs, including antifungals and antivirals, underscoring its biological relevance. By incorporating functionalized derivatives of 2-Tert-butyl-Oxazole-5-boronic acid, researchers can explore new pharmacophores with improved efficacy and reduced toxicity.

From a computational chemistry perspective, studies have indicated that the electronic properties of 2-Tert-butyl-Oxazole-5-boronic acid can be fine-tuned by altering substituents on the oxazole ring. Density functional theory (DFT) calculations have revealed that the tert-butyl group significantly influences frontier molecular orbital energies, which are critical determinants of reactivity. These insights have guided efforts to optimize synthetic pathways and predict reaction outcomes with greater accuracy.

The compound's stability under various conditions has also been a subject of investigation. Thermal gravimetric analysis (TGA) and differential scanning calorimetry (DSC) have demonstrated that 2-Tert-butyl-Oxazole-5-boronic acid exhibits good thermal resilience, making it suitable for industrial-scale applications where high temperatures may be encountered during processing or storage.

In conclusion, 2-Tert-butyl-Oxazole-5-boronic acid (CAS No. 2408429-85-4) represents a fascinating intersection of organic chemistry and applied science. Its unique structural features enable diverse applications across pharmaceuticals, materials science, and synthetic methodologies. As research continues to uncover new ways to harness its potential, this compound is poised to play an increasingly important role in advancing both academic research and industrial innovation.